Tris[N,N-bis(trimethylsilyl)amide]yttrium

• IUPAC Name: bis(trimethylsilyl)azanide;yttrium(3+)
• InChI: InChI=1S/3C6H18NSi2.Y/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• InChI Key: ALBMVGKOSBREQT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Y+3]
• Molecular Formula: C18H54N3Si6Y
• Molecular Weight: 570.1 g/mol
• CAS RN: 41836-28-6

Description

Tris[N,N-bis(trimethylsilyl)amide]yttrium, also known as YTDTMSA, is a compound with the linear formula [(CH3)3Si]2N]3Y. It is used in deposition systems. The compound has a molecular weight of 570.06.

Molecular Structure Analysis

The molecular structure of Tris[N,N-bis(trimethylsilyl)amide]yttrium consists of three N,N-bis(trimethylsilyl)amide groups attached to a yttrium atom. The InChI string is 1S/3C6H18NSi2.Y/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3.

Physical And Chemical Properties Analysis

Tris[N,N-bis(trimethylsilyl)amide]yttrium is a solid compound. It has a melting point of 161-166°C. The compound is composed of Yttrium, 14.7-16.5% EDTA titration.

Scientific Research Applications

Catalysis and Coordination Chemistry

Tris[N,N-bis(trimethylsilyl)amide]yttrium serves as a versatile catalyst in organic synthesis. Researchers have explored its use in:

• .
• Lanthanide Complexes : It forms complexes with various ligands, leading to novel coordination compounds. .

Hydroamination Reactions

Hydroamination involves the addition of an amino group across a carbon-carbon double bond. Tris[N,N-bis(trimethylsilyl)amide]yttrium facilitates:

• .

Polymerization

The compound plays a role in polymer chemistry:

• .

Photophysics and Optoelectronics

Yttrium-based compounds exhibit interesting photophysical properties:

• .

Materials Science

Tris[N,N-bis(trimethylsilyl)amide]yttrium contributes to the development of advanced materials:

• .

Electroluminescent Properties

Lanthanide complexes, including those involving yttrium, exhibit intriguing electroluminescent behavior. Researchers explore these materials for potential applications in displays and lighting.

Safety and Hazards

Tris[N,N-bis(trimethylsilyl)amide]yttrium is considered hazardous. It is a flammable solid and in contact with water, it emits flammable gases. It can cause severe skin burns and eye damage.

Mechanism of Action

Target of Action

Tris[N,N-bis(trimethylsilyl)amide]yttrium, also known as TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]YTTRIUM (III), is primarily used as a catalyst in various chemical reactions . The primary targets of this compound are the reactant molecules in these reactions .

Mode of Action

It is known to participate in a unique ugi 4-center-3-component cyclization reaction, where an ester group acts as the carboxylic acid component .

Biochemical Pathways

The biochemical pathways affected by Tris[N,N-bis(trimethylsilyl)amide]yttrium are largely dependent on the specific reactions it catalyzes. For instance, in the Ugi 4-center-3-component cyclization reaction, it may influence the formation of cyclic compounds .

Result of Action

The result of Tris[N,N-bis(trimethylsilyl)amide]yttrium’s action is the facilitation of chemical reactions, leading to the formation of desired products . In the context of the Ugi reaction, it aids in the formation of cyclic compounds .

Action Environment

Tris[N,N-bis(trimethylsilyl)amide]yttrium is sensitive to air and moisture . Therefore, its action, efficacy, and stability can be influenced by environmental factors such as humidity and oxygen levels. It is typically handled and stored under controlled conditions to maintain its reactivity .